Cas no 20053-48-9 (Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1S,2R,4S)-)

Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1S,2R,4S)- structure
20053-48-9 structure
Product Name:Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1S,2R,4S)-
CAS No:20053-48-9
MF:C17H24O3S
MW:308.435664176941
CID:1394081
PubChem ID:11130640
Update Time:2025-04-20

Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1S,2R,4S)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1S,2R,4S)-
    • Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 2-(4-methylbenzenesulfonate), (1S,2R,4S)-
    • 20053-48-9
    • DTXSID601126754
    • Inchi: 1S/C17H24O3S/c1-12-5-7-14(8-6-12)21(18,19)20-15-11-13-9-10-17(15,4)16(13,2)3/h5-8,13,15H,9-11H2,1-4H3
    • InChI Key: POEHXTIXLPAOGL-UHFFFAOYSA-N
    • SMILES: CC1C=CC(S(OC2C3(C(C(CC3)C2)(C)C)C)(=O)=O)=CC=1

Computed Properties

  • Exact Mass: 326.15528
  • Monoisotopic Mass: 308.14461580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 74.6
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